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Compound of Interest

Compound Name: Diethyl (Boc-amino)malonate

Cat. No.: B020176 Get Quote

Physical Properties of Diethyl (Boc-
amino)malonate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl (Boc-amino)malonate is a pivotal reagent in modern organic synthesis, particularly

valued in the fields of peptide synthesis and pharmaceutical development. Its unique structure,

featuring a tert-butyloxycarbonyl (Boc) protecting group on the amino function of diethyl

malonate, allows for the controlled and efficient introduction of amino acid moieties into

complex molecular architectures. This guide provides an in-depth overview of the key physical

properties of Diethyl (Boc-amino)malonate, namely its boiling point and density, supported by

available experimental data.

Core Physical Properties
The physical characteristics of a compound are fundamental to its handling, application in

reactions, and purification. For Diethyl (Boc-amino)malonate, the boiling point and density

are critical parameters for researchers designing synthetic routes and purification protocols.
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The following table summarizes the reported quantitative physical data for Diethyl (Boc-
amino)malonate.

Physical Property Value Conditions

Boiling Point 218 °C (lit.)[1][2][3]

Density 1.079 g/mL at 25 °C (lit.)[1][2][3]

Experimental Protocols
While detailed experimental procedures for the determination of the boiling point and density of

Diethyl (Boc-amino)malonate are not extensively documented in publicly available literature,

a representative synthetic protocol provides insight into the compound's formation.

Synthesis of Diethyl (Boc-amino)malonate
A common method for the preparation of Diethyl (Boc-amino)malonate involves the reaction

of diethyl aminomalonate with di-tert-butyl dicarbonate.[2]

Methodology:

Diethyl aminomalonate and triethylamine are dissolved in dichloromethane in a three-necked

flask under an ice bath.[2]

Di-tert-butyl dicarbonate is then slowly added to the solution.[2]

The reaction mixture is gradually brought to room temperature and stirred continuously. The

progress of the reaction is monitored by thin-layer chromatography (TLC).[2]

Upon completion of the reaction, the solvent is removed by distillation under reduced

pressure.[2]

The resulting residue is extracted with dichloromethane.[2]

The combined organic phases are dried with anhydrous magnesium sulfate and then

concentrated to yield the final product, Diethyl (Boc-amino)malonate, as a colorless oil.[2]
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Visualized Workflow: Synthesis of Diethyl (Boc-
amino)malonate
The following diagram illustrates the key steps in the synthesis of Diethyl (Boc-
amino)malonate.

1. Dissolve Diethyl Aminomalonate
and Triethylamine in Dichloromethane

2. Cool Mixture
in Ice Bath

3. Slowly Add
Di-tert-butyl Dicarbonate

4. Warm to Room Temperature
and Stir (Monitor by TLC)

5. Remove Solvent
(Reduced Pressure Distillation)

6. Extract with
Dichloromethane

7. Dry Organic Phases
(Anhydrous MgSO4)

8. Concentrate to Yield
Diethyl (Boc-amino)malonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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